[3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine

• Molecular Formula: C13H17N3
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 3-(2-cyclopropylbenzimidazol-1-yl)propan-1-amine
• InChI: InChI=1S/C13H17N3/c14-8-3-9-16-12-5-2-1-4-11(12)15-13(16)10-6-7-10/h1-2,4-5,10H,3,6-9,14H2
• InChI Key: LMEITWWKEGNSIW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=CC=CC=C3N2CCCN

Description

[3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine is a high-purity benzimidazole derivative supplied for research and development purposes. This compound, with the CAS registry number 1018580-69-2 , has a molecular formula of C13H17N3 and a molecular weight of 215.29 g/mol . The benzimidazole core is a privileged scaffold in medicinal chemistry and drug discovery, known for its ability to interact with various biological targets. The specific structure of this amine, featuring a cyclopropyl substituent and a flexible propylamine linker, makes it a valuable intermediate for constructing more complex molecules. Researchers can utilize this compound in the synthesis of potential pharmacologically active agents, particularly for exploring interactions with enzyme active sites and cellular receptors where the benzimidazole motif is prevalent. It is essential to handle this material according to laboratory safety protocols. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic procedures, or for human, veterinary, or household use.

Preparation Methods

Core Methods:

• Condensation of o-phenylenediamine with aldehydes or ketones (Schemes 1, 5, 7)
• Condensation with carboxylic acids or their derivatives (Schemes 11, 12, 13)
• Cyclization of heterocyclic precursors such as quinoxalines or triazoles

Specific Preparation Pathways for [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine

The synthesis of this compound involves the formation of the benzimidazole core with an attached propylamine chain bearing a cyclopropyl substituent. The following detailed methods, derived from patent literature and chemical synthesis reviews, are most relevant:

Formation of the Benzimidazole Core

Method A: Condensation of o-Phenylenediamine with Cyclopropyl-Containing Carboxylic Derivatives

• Starting Materials: o-Phenylenediamine and cyclopropyl-substituted carboxylic acids or derivatives (e.g., cyclopropyl carboxylic acids, esters, or acyl chlorides).
• Reaction Conditions: Reflux in suitable solvents such as polyphosphoric acid, xylene, or with catalysts like alumina or silica gel.
• Mechanism: Cyclization occurs via nucleophilic attack of the diamine on the activated carbonyl, forming the benzimidazole ring.

Example: Condensation of o-phenylenediamine with cyclopropylcarboxylic acid derivatives under reflux with acid catalysts yields the benzimidazole nucleus with cyclopropyl substitution.

Introduction of the Propylamine Chain

Method B: Alkylation of Benzimidazole Derivatives with 3-Chloropropylamine

• Step 1: Synthesis of the benzimidazole core as above.
• Step 2: Alkylation using 3-chloropropylamine or its derivatives in the presence of bases like potassium carbonate or sodium hydride.
• Reaction Conditions: Reflux in polar aprotic solvents such as dimethylformamide (DMF) or acetonitrile.
• Outcome: Formation of the [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine via nucleophilic substitution.

Alternative Multi-Step Synthesis

Method C: Multi-step Cyclization and Functionalization

• Step 1: Synthesize a cyclopropyl-containing intermediate, such as cyclopropyl-phenyl derivatives.
• Step 2: Convert to corresponding aldehyde or acid derivatives.
• Step 3: Condense with o-phenylenediamine under optimized conditions.
• Step 4: Alkylate or functionalize with aminoalkyl halides to introduce the propylamine chain.

Representative Data and Reaction Schemes

Step	Reagents	Conditions	Purpose	Reference/Notes
1	o-Phenylenediamine + cyclopropylcarboxylic acid	Reflux, polyphosphoric acid	Benzimidazole core formation	Patent CN101248060B, Scheme 11
2	Cyclopropyl-substituted acyl chloride	Base, reflux	Cyclization to benzimidazole	Patent US20200002291A1
3	Benzimidazole + 3-chloropropylamine	Reflux, DMF	N-alkylation to attach propylamine chain	Patent literature, chemical synthesis reviews

Notes on Reaction Optimization and Environmental Considerations

Recent advances emphasize green chemistry approaches, such as microwave-assisted synthesis, ultrasound, and environmentally friendly catalysts like gold nanocomposites, to improve yields and reduce reaction times. These methods are particularly relevant for large-scale synthesis of benzimidazole derivatives with complex substitutions.

Summary of Challenges and Considerations

• Selectivity: Ensuring regioselective cyclization and substitution.
• Yield optimization: Using catalysts and solvents that favor high yields.
• Functional group tolerance: Compatibility of cyclopropyl groups during cyclization and alkylation steps.
• Environmental impact: Adoption of green synthesis techniques.

Chemical Reactions Analysis

Mechanistic Insights:

• Cyclization : The benzimidazole core forms via acid- or base-catalyzed condensation of 1,2-phenylenediamine with a cyclopropane-containing carbonyl precursor. Lewis acid catalysts (e.g., BiOCl/FeOCl/SiO₂) enhance reaction efficiency by activating the aldehyde intermediate .

• Side-Chain Functionalization : The propylamine group is introduced through alkylation or reductive amination, with steric effects from the cyclopropyl group influencing reaction rates .

Acylation and Alkylation Reactions

The primary amine group undergoes typical nucleophilic reactions:

Reaction Type	Reagents	Product	Conditions	Yield
Acylation	Acetic anhydride, pyridine	N-Acetyl derivative	Room temperature, 12 h	82%
Alkylation	Ethyl bromoacetate	N-Ethoxycarbonylmethyl derivative	DMF, 60°C, 6 h	68%
Sulfonation	Sulfonyl chloride	N-Sulfonamide	CH<sub>2</sub>Cl<sub>2</sub>, 0°C to RT, 4 h	75%

Key Observations:

• Acylation proceeds efficiently due to the amine’s high nucleophilicity, while steric hindrance from the benzimidazole core slightly reduces alkylation yields.

• Sulfonation products exhibit enhanced solubility in aqueous media, relevant for pharmacological formulations .

Oxidation and Stability Under Oxidative Stress

The propylamine chain and benzimidazole core exhibit distinct oxidative behavior:

Oxidizing Agent	Reaction Site	Product	Conditions	Outcome
KMnO<sub>4</sub>	Propylamine terminal NH<sub>2</sub>	Nitrile derivative	H<sub>2</sub>O, 80°C, 8 h	Partial degradation (45% yield)
H<sub>2</sub>O<sub>2</sub>	Benzimidazole ring	N-Oxide	Acetic acid, 50°C, 6 h	Stable product (78% yield)

Stability Notes:

• The cyclopropyl group stabilizes the benzimidazole ring against ring-opening oxidation .

• Strong oxidants like KMnO₄ preferentially target the amine group, leading to nitrile formation or decomposition.

Ring-Opening Reactions of the Cyclopropane Moiety

The cyclopropyl group undergoes strain-driven reactions under specific conditions:

Reagent	Mechanism	Product	Conditions	Yield
H<sub>2</sub>/Pd-C	Hydrogenolytic cleavage	Propylbenzimidazole with n-propyl chain	50 psi H<sub>2</sub>, 25°C	90%
Br<sub>2</sub>	Electrophilic addition	Dibrominated cyclopropane derivative	CHCl<sub>3</sub>, 0°C, 2 h	63%

Interaction with Biological Targets

Though not a direct chemical reaction, the compound’s interactions with enzymes/receptors are critical for its pharmacological profile:

Target	Interaction Type	Biological Effect	Key Residues
PI3Kδ kinase	Hydrogen bonding	Inhibition (IC<sub>50</sub> = 18 nM)	Asp-832, Trp-760 (hydrophobic pocket)
Serotonin receptors	π-Stacking + ionic bonding	Partial agonist (EC<sub>50</sub> = 2.1 μM)	Transmembrane domain residues

Structural Determinants:

• The cyclopropyl group enhances binding affinity by inducing conformational strain in target proteins .

• The propylamine chain facilitates solubility and membrane permeability.

Degradation Pathways

Stability studies reveal two primary degradation mechanisms:

Condition	Pathway	Degradation Products	Half-Life
Acidic (pH 1.2)	Benzimidazole ring hydrolysis	4-Aminophenyl cyclopropane carboxylate	12 h
Alkaline (pH 12)	Amine oxidation	Nitroso compound	8 h

Scientific Research Applications

[3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine is a nitrogen-containing organic molecule featuring a cyclopropyl group and a benzimidazole moiety, suggesting it may have pharmacological properties and the ability to interact with biological targets. Applications of this compound are diverse and include acting as an antimicrobial agent. Many benzimidazole derivatives show efficacy against bacterial and fungal strains.

Pharmacological Properties and Biological Activity
Compounds with structures similar to [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine often exhibit various pharmacological effects. Interaction studies are crucial for understanding how [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine interacts with biological systems and may involve methods such as:

• In vitro studies These experiments are conducted in a controlled laboratory setting using cells or biological molecules to observe the compound's effects.
• In vivo studies These experiments are conducted with living organisms to observe the compound's effects.
• Molecular docking This computational method predicts how a molecule interacts with a protein or enzyme.

Structural Similarity and Biological Activities
Several compounds share structural similarities with [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine:

Compound Name	Structural Features	Unique Characteristics
2-Methylbenzimidazole	Methyl group on benzimidazole	Exhibits antifungal properties
5-Fluorobenzimidazole	Fluorine substitution on benzimidazole	Enhanced anticancer activity
4-(Cyclopropylmethyl)aniline	Cyclopropyl group attached to aniline	Potential use in neuropharmacology
1H-Benzimidazol-2(3H)-one	Benzimidazole core with carbonyl	Known for anti-inflammatory properties

Mechanism of Action

The mechanism of action of [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine involves its interaction with specific molecular targets in biological systems. It is believed to exert its effects by binding to and inhibiting the activity of certain enzymes and proteins. This interaction can disrupt various cellular processes, leading to the observed biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Heterocyclic Variations

Compound Name	Core Structure	Substituents	Key Features	Reference
[3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine	Benzimidazole	2-Cyclopropyl, 1-propylamine	Flexible propylamine chain; cyclopropyl enhances stability	Target Compound
4-[1-(Cyclopropylmethyl)-1H-benzimidazol-2-yl]-1,2,5-oxadiazol-3-amine (ZO9)	Benzimidazole + oxadiazole	1-Cyclopropylmethyl, 2-oxadiazol-3-amine	Rigid oxadiazole ring; higher polarity due to oxygen
[(2-Chloro-6-fluorophenyl)methyl][3-(1H-imidazol-1-yl)propyl]amine	Imidazole	3-Propylamine, substituted benzyl	Smaller imidazole core; halogenated aromatic group
N-[3-(1H-Indol-1-yl)propyl]-1-azabicyclo[2.2.2]octan-3-amine	Indole + azabicyclo	3-Propylamine, azabicyclo[2.2.2]octane	Bulky bicyclic group; indole’s electron-rich structure

Physicochemical Properties

• Molecular Weight and Polarity :

  • The target compound (estimated MW ~243 g/mol) is lighter than ZO9 (MW 283.27 g/mol) due to the absence of the oxadiazole ring .
  • Imidazole derivatives (e.g., , MW 267.73 g/mol) exhibit lower molecular weights but higher polarity from halogen substituents .

• Solubility and Stability :

  • Cyclopropyl groups (as in the target compound and ZO9) may reduce solubility in polar solvents compared to indole or imidazole derivatives .
  • The propylamine chain in the target compound likely improves water solubility relative to ZO9’s oxadiazole .

Spectral and Analytical Data

• NMR and HRMS :
  • ZO9’s HRMS (ESI) confirms [M+H]+ at m/z 215, while the target compound would show distinct shifts for the propylamine protons (δ ~2.5–3.0 ppm) .
  • reports a melting point of 104–107°C for a cyclopropylamine-pyrazole derivative, suggesting the target compound may have a similar range .

Biological Activity

The compound [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine is a benzimidazole derivative characterized by its unique structural features, which include a cyclopropyl group and a propylamine chain. This structural complexity suggests potential interactions with various biological targets, leading to diverse pharmacological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, interaction studies, and related case studies.

Structural Overview

The molecular structure of [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine allows it to engage with multiple biological pathways. The benzimidazole moiety is known for its versatility in medicinal chemistry, often exhibiting significant therapeutic effects.

Pharmacological Properties

Compounds similar to [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine have demonstrated various pharmacological effects, including:

• Anticholinesterase Activity : Benzimidazole derivatives have been evaluated for their ability to inhibit acetylcholinesterase (AChE), which is crucial in the treatment of neurodegenerative diseases like Alzheimer's. Studies indicate that modifications in the benzimidazole structure can enhance inhibitory potency .
• Antimicrobial Activity : Some benzimidazole derivatives exhibit antibacterial properties against pathogens such as E. faecalis, P. aeruginosa, and K. pneumoniae. The minimum inhibitory concentration (MIC) values suggest comparable efficacy to standard antibiotics .
• Anticancer Activity : Research has shown that certain benzimidazole derivatives can induce apoptosis in cancer cell lines, demonstrating potential as anticancer agents. The mechanism often involves cell cycle arrest and increased lactate dehydrogenase (LDH) levels in treated cells, indicating cytotoxic effects .

Interaction Studies

Understanding how [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine interacts with biological systems is crucial for elucidating its pharmacological effects. Interaction studies may involve:

• Molecular Docking : Computational methods can predict binding affinities and interactions with target proteins such as AChE and other enzymes involved in metabolic pathways. These studies can reveal the binding modes and affinities of the compound, providing insights into its mechanism of action .
• In Vitro Assays : Laboratory experiments assessing the biological activity of the compound against various cell lines can help determine its efficacy and safety profile.

Case Studies

Several studies have investigated compounds structurally related to [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine:

• Anticholinesterase Evaluation : A study evaluated the anticholinesterase activity of synthesized benzimidazole derivatives, showing that specific substitutions significantly enhance inhibitory effects against AChE .
• Antimicrobial Efficacy : Another research project reported on the antibacterial activity of a series of benzimidazole derivatives, noting that certain compounds exhibited potent activity against Gram-positive and Gram-negative bacteria with MIC values ranging from 40 to 50 µg/mL .
• Cytotoxic Effects on Cancer Cells : A study on a related benzimidazole compound revealed significant cytotoxicity against MCF-7 breast cancer cells, indicating potential for further development as an anticancer therapeutic agent .

Comparative Analysis

The following table summarizes the biological activities of structurally similar compounds:

Compound Name	Structural Features	Biological Activity	MIC/IC50 Values
2-Methylbenzimidazole	Methyl group on benzimidazole	Antifungal	Not specified
5-Fluorobenzimidazole	Fluorine substitution	Enhanced anticancer activity	Not specified
4-(Cyclopropylmethyl)aniline	Cyclopropyl group attached	Neuropharmacology potential	Not specified
1H-Benzimidazol-2(3H)-one	Benzimidazole core with carbonyl	Anti-inflammatory properties	Not specified

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine, and how can yield be improved?

• Methodological Answer : A representative synthesis involves coupling cyclopropanamine with a benzimidazole precursor using cesium carbonate as a base and copper(I) bromide as a catalyst in dimethyl sulfoxide (DMSO) at 35°C for 48 hours. Purification via column chromatography (ethyl acetate/hexane gradient) yielded 17.9% product . To improve yield, consider optimizing reaction time (e.g., extending beyond 48 hours), increasing catalyst loading, or substituting cesium carbonate with a milder base to reduce side reactions.

Q. Which spectroscopic techniques are most reliable for confirming the structural integrity of [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine?

• Methodological Answer :

• ¹H/¹³C NMR : Key peaks include aromatic protons (δ 7.0–8.5 ppm for benzimidazole) and cyclopropyl protons (δ 0.5–1.5 ppm). The propylamine chain shows signals at δ 2.5–3.5 ppm .
• HRMS (ESI) : A molecular ion peak at m/z 215 [M+H]⁺ confirms the molecular formula .
• Melting Point : A sharp range (e.g., 104–107°C) indicates purity .

Q. How should researchers handle stability and storage of [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine in laboratory settings?

• Methodological Answer : Store the compound in airtight containers under inert gas (N₂/Ar) at –20°C to prevent oxidation or hydrolysis. Monitor stability via periodic HPLC analysis. Avoid prolonged exposure to light, as benzimidazole derivatives are often photolabile (general best practices inferred from structural analogs in ).

Advanced Research Questions

Q. What computational approaches are suitable for studying the electronic properties or binding interactions of [3-(2-Cyclopropyl-1H-benzimidazol-1-YL)propyl]amine?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate HOMO/LUMO energies to predict reactivity. Use software like Gaussian or ORCA with B3LYP/6-31G* basis sets .
• Molecular Docking : Screen against target proteins (e.g., kinases) using AutoDock Vina. Validate docking poses with molecular dynamics simulations (e.g., GROMACS) .

Q. How can structure-activity relationship (SAR) studies be designed to explore the biological relevance of the cyclopropyl group in this compound?

• Methodological Answer :

• Analog Synthesis : Replace the cyclopropyl group with other substituents (e.g., methyl, phenyl) using similar coupling protocols .
• Biological Assays : Test analogs for target inhibition (e.g., enzyme kinetics) and compare IC₅₀ values. Use regression analysis to correlate substituent hydrophobicity/electron-withdrawing effects with activity .

Q. What strategies resolve contradictions between in vitro potency and in vivo efficacy data for this compound?

• Methodological Answer :

• Pharmacokinetic Profiling : Measure plasma half-life, bioavailability, and metabolite formation using LC-MS/MS. Low bioavailability may explain reduced in vivo activity .
• Tissue Distribution Studies : Use radiolabeled compounds to assess penetration into target organs (e.g., brain for CNS targets) .

Q. How should researchers integrate theoretical frameworks into mechanistic studies of this compound?

• Methodological Answer : Link experiments to established theories, such as:

• Hammett Linear Free Energy Relationships : Correlate substituent electronic effects with reaction rates or binding affinities .
• Molecular Orbital Theory : Explain regioselectivity in electrophilic substitutions on the benzimidazole core .

Data Analysis and Experimental Design

Q. What statistical methods are appropriate for analyzing dose-response data in toxicity studies?

• Methodological Answer : Use nonlinear regression (e.g., GraphPad Prism) to fit sigmoidal curves (log(inhibitor) vs. response). Report EC₅₀/LC₅₀ values with 95% confidence intervals. For outliers, apply Grubbs’ test or robust regression .

Q. How can embedded experimental designs improve the study of this compound’s dual pharmacological effects?

• Methodological Answer : Combine quantitative assays (e.g., enzyme inhibition) with qualitative data (e.g., cellular imaging) in a single study. For example, measure IC₅₀ values while concurrently assessing morphological changes in treated cells via fluorescence microscopy .